
CP-316819 solubility in DMSO and other
solvents.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1250721 Get Quote

Application Notes and Protocols for CP-316819
For Researchers, Scientists, and Drug Development Professionals

CP-316819 is a potent and selective inhibitor of glycogen phosphorylase (GP), with IC₅₀ values

of 17 nM and 34 nM for human skeletal muscle glycogen phosphorylase a (huSMGPa) and

human liver glycogen phosphorylase a (huLGPa), respectively[1][2]. As an antihyperglycemic

agent, it plays a crucial role in regulating glycogen metabolism[2]. Under normal glucose

conditions, CP-316819 promotes glycogen accumulation. However, it allows for the utilization

of glycogen stores when glucose levels are low[1][3]. This unique characteristic makes it a

valuable tool in studying metabolic pathways and for therapeutic research, particularly in the

context of type 2 diabetes and neuroprotection during hypoglycemia[2][3][4].

Solubility Data
The solubility of CP-316819 in various solvents is a critical factor for the design and execution

of in vitro and in vivo studies. The compound exhibits good solubility in common organic

solvents like Dimethyl Sulfoxide (DMSO) and ethanol.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 mM[2] 40 mg/mL[5], 41.59 mg/mL

Ethanol 100 mM[2] 41.59 mg/mL
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Note: The molecular weight of CP-316819 is 415.87 g/mol [2]. The provided solubility data is

for guidance, and it is recommended to refer to the batch-specific certificate of analysis for

precise values.

Experimental Protocols
1. Preparation of Stock Solutions

To prepare a stock solution of CP-316819, the following protocol can be used:

Materials:

CP-316819 powder

Dimethyl Sulfoxide (DMSO), tissue culture grade[6]

Sterile microcentrifuge tubes or vials

Procedure:

Based on the desired molarity, calculate the required mass of CP-316819 using its

molecular weight (415.87 g/mol ). For example, to prepare 1 mL of a 100 mM stock

solution, 41.59 mg of CP-316819 is needed.

Weigh the calculated amount of CP-316819 powder and place it in a sterile vial.

Add the appropriate volume of DMSO to the vial.

Vortex or sonicate the solution until the compound is completely dissolved, resulting in a

clear solution.

Storage:

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles[1].

Store at -20°C for up to 1 month or at -80°C for up to 6 months[1].

2. Preparation of Working Solutions for In Vivo Studies

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1250721?utm_src=pdf-body
https://www.rndsystems.com/products/cp-316819_3542
https://www.benchchem.com/product/b1250721?utm_src=pdf-body
https://www.benchchem.com/product/b1250721?utm_src=pdf-body
https://www.protocol-online.org/cgi-bin/prot/view_cache.cgi?ID=37
https://www.benchchem.com/product/b1250721?utm_src=pdf-body
https://www.benchchem.com/product/b1250721?utm_src=pdf-body
https://www.benchchem.com/product/b1250721?utm_src=pdf-body
https://www.medchemexpress.com/cp-316819.html
https://www.medchemexpress.com/cp-316819.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For in vivo experiments, a clear working solution can be prepared from the DMSO stock

solution using co-solvents. The following is an example protocol:

Materials:

CP-316819 DMSO stock solution (e.g., 20.8 mg/mL)[1]

PEG300

Tween-80

Saline

Corn oil

Procedure for a PEG300/Tween-80/Saline formulation (yields ≥ 2.08 mg/mL):

To prepare 1 mL of the working solution, take 100 µL of the 20.8 mg/mL DMSO stock

solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of Saline to reach the final volume of 1 mL and mix well.

Procedure for a Corn oil formulation (yields ≥ 2.08 mg/mL):

To prepare 1 mL of the working solution, take 100 µL of the 20.8 mg/mL DMSO stock

solution.

Add 900 µL of Corn oil and mix thoroughly until a clear solution is obtained.

Note: When preparing working solutions, it is crucial to first have a clear stock solution and

then add the co-solvents sequentially[1]. The stability of these formulations for long-term

dosing should be considered[1].

Signaling Pathway and Mechanism of Action
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CP-316819 exerts its effects by inhibiting glycogen phosphorylase, the enzyme responsible for

breaking down glycogen into glucose-1-phosphate (glycogenolysis). By inhibiting this enzyme,

CP-316819 promotes the net accumulation of glycogen.

Glycogenolysis Inhibition by CP-316819
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Caption: Inhibition of Glycogen Phosphorylase by CP-316819.

Experimental Workflow: In Vitro Enzyme Inhibition
Assay
The following diagram outlines a typical workflow for assessing the inhibitory activity of CP-
316819 on glycogen phosphorylase in an in vitro setting.
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Caption: Workflow for an in vitro glycogen phosphorylase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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